4,4-Difluorocycloheptane-1-sulfonamide

Specification

• Molecular Formula: C7H13F2NO2S
• Molecular Weight: 213.25 g/mol
• IUPAC Name: 4,4-difluorocycloheptane-1-sulfonamide
• Standard InChI: InChI=1S/C7H13F2NO2S/c8-7(9)4-1-2-6(3-5-7)13(10,11)12/h6H,1-5H2,(H2,10,11,12)
• Standard InChI Key: FQBDSWFDEAYEBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC(C1)(F)F)S(=O)(=O)N

Introduction

4,4-Difluorocycloheptane-1-sulfonamide is a chemical compound with the molecular formula C7H13F2NO2S and a molecular weight of 213.25 g/mol. It is characterized by the presence of a sulfonamide group attached to a cycloheptane ring, which contains two fluorine atoms at the 4,4-positions. This unique structural arrangement imparts distinct chemical and biological properties to the compound.

Synthesis

The synthesis of 4,4-Difluorocycloheptane-1-sulfonamide typically involves several steps, starting from appropriate precursors. The process may include the reaction of a cycloheptane derivative with a fluorinating agent to introduce the fluorine atoms, followed by the introduction of the sulfonamide group. The specific conditions and reagents used can vary depending on the desired yield and purity.

Comparison with Similar Compounds

4,4-Difluorocycloheptane-1-sulfonamide can be compared to other sulfonamides and fluorinated compounds to understand its unique properties and potential applications. For example:

Compound	Structural Features	Unique Aspects
Cycloheptane-1-sulfonamide	Lacks fluorine substituents	Different reactivity profile
4,4-Difluorocyclohexane-1-sulfonamide	Cyclohexane ring instead of cycloheptane	Differences in ring strain and stability
4-Fluorocycloheptane-1-sulfonamide	Only one fluorine atom	Potentially different biological activity

Future Directions

Future research should focus on elucidating the biological activity of 4,4-Difluorocycloheptane-1-sulfonamide and exploring its potential applications in medicinal chemistry. This may involve in vitro and in vivo studies to assess its efficacy and safety as a therapeutic agent. Additionally, optimizing its synthesis to improve yield and purity will be crucial for large-scale production.